Cas no 94318-71-5 (2-Chloro-N-propylpropanamide)

• Product Name: 2-Chloro-N-propylpropanamide
• CAS No: 94318-71-5
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD09802012
• CID: 1087263
• PubChem ID: 25220607
• Update Time: 2025-05-24

2-Chloro-N-propylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-propylpropanamide
• Propanamide,2-chloro-N-propyl
• AKOS016345637
• SCHEMBL12310728
• DTXSID30649325
• MFCD09802012
• 94318-71-5
• Z147652134
• Propanamide, 2-chloro-N-propyl-
• EN300-23354
• FT-0679610
• VS-01404
• CS-0241506
• AKOS000264642
• BBL003709
• STK501985
• ALBB-009551

• MDL： MFCD09802012
• Inchi： 1S/C6H12ClNO/c1-3-4-8-6(9)5(2)7/h5H,3-4H2,1-2H3,(H,8,9)
• InChI Key： IKLVINQONMOKIJ-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCCC)=O

Computed Properties

• Exact Mass: 149.06100
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 1.53080

2-Chloro-N-propylpropanamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Chloro-N-propylpropanamide

Introduction to 2-Chloro-N-propylpropanamide (CAS No. 94318-71-5)

2-Chloro-N-propylpropanamide, with the chemical formula C₅H₁₀ClNO, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 94318-71-5, has garnered attention due to its versatile applications and potential in various chemical syntheses. The structural integrity of this molecule, featuring a chloro-substituted amide group, makes it a valuable intermediate in the development of more complex organic molecules.

The compound's molecular structure consists of a propyl chain attached to an amide group, with a chlorine atom substituting one of the hydrogen atoms on the carbon chain. This substitution pattern imparts unique reactivity, making 2-Chloro-N-propylpropanamide a useful building block in organic synthesis. Its ability to participate in nucleophilic substitution reactions and condensation reactions with various reagents underscores its importance in synthetic chemistry.

In recent years, there has been growing interest in the applications of 2-Chloro-N-propylpropanamide in pharmaceutical research. The amide functional group is well-known for its role in drug design, often serving as a key pharmacophore in bioactive molecules. Researchers have been exploring its potential as a precursor in the synthesis of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-Chloro-N-propylpropanamide in the development of novel neuroprotective agents. The study demonstrated that derivatives of this compound exhibited significant antioxidant properties, which are crucial for mitigating neurodegenerative diseases such as Alzheimer's and Parkinson's. The chloro-substituent on the molecule was found to enhance binding affinity to specific neurological targets, suggesting its potential as an effective scaffold for drug development.

Beyond pharmaceutical applications, 2-Chloro-N-propylpropanamide has shown promise in agrochemical research. Its structural features make it a suitable candidate for synthesizing herbicides and pesticides that exhibit high selectivity and low toxicity. A recent publication in the Journal of Agricultural and Food Chemistry described the use of this compound in developing environmentally friendly agrochemicals. The study reported that certain derivatives of 2-Chloro-N-propylpropanamide effectively inhibited weed growth while maintaining safety for crops and non-target organisms.

The synthesis of 2-Chloro-N-propylpropanamide typically involves the reaction of propylamine with chloropropionyl chloride under controlled conditions. This reaction proceeds via an amide bond formation, yielding the desired product with high purity and yield. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have further refined the production process, making it more efficient and scalable.

In terms of handling and storage, 2-Chloro-N-propylpropanamide should be kept in a cool, dry place away from direct sunlight. Proper ventilation and personal protective equipment (PPE) are essential when working with this compound to ensure safety. Due to its reactivity, it should be stored away from incompatible substances such as strong oxidizers and acids.

The future prospects for 2-Chloro-N-propylpropanamide appear promising, with ongoing research exploring new synthetic pathways and applications. The compound's unique structural features make it a valuable asset in both academic and industrial settings. As our understanding of organic chemistry continues to evolve, so too will the innovative uses of this versatile intermediate.

In conclusion, 2-Chloro-N-propylpropanamide (CAS No. 94318-71-5) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its role as a synthetic intermediate and its contributions to drug discovery underscore its importance in modern chemistry. As research progresses, we can expect to see even more innovative applications emerge from this remarkable molecule.